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Compound of Interest

Compound Name: Lapyrium

Cat. No.: B1674504 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to developing and evaluating

transparent antistatic coatings using Lapyrium chloride. Lapyrium chloride is a cationic

surfactant and quaternary ammonium salt recognized for its antistatic properties.[1][2][3] This

document outlines the mechanism of action, formulation guidelines, detailed experimental

protocols for coating application, and standardized testing procedures to evaluate performance.

Introduction to Lapyrium Chloride for Antistatic
Coatings
Lapyrium chloride (CAS 6272-74-8) is a quaternary ammonium compound that functions as an

effective antistatic agent.[1][4][5] Its molecular structure, featuring a hydrophilic pyridinium head

and a long hydrophobic alkyl chain, allows it to act as a surfactant. When incorporated into a

coating formulation, Lapyrium chloride migrates to the surface.[6] The hydrophilic portion of

the molecule attracts moisture from the surrounding atmosphere, forming a thin, conductive

layer of water on the coating's surface.[6][7] This conductive layer dissipates static electrical

charges, thereby preventing dust attraction and electrostatic discharge (ESD).[8][9]

Key Properties of Lapyrium Chloride:
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Property Value

CAS Number 6272-74-8

Molecular Formula C21H35ClN2O3

Appearance White to off-white powder

Function Antistatic agent, Cationic Surfactant

Mechanism of Antistatic Action
The antistatic effect of coatings containing Lapyrium chloride is primarily based on the

principle of increasing surface conductivity.
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Caption: Mechanism of Lapyrium Chloride's Antistatic Action.

Experimental Protocols
The following protocols are based on a UV-curable coating system, a common approach for

creating durable, transparent coatings. While a specific quaternary ammonium salt was used in

the cited literature, these protocols provide a strong baseline for formulations incorporating

Lapyrium chloride.[10] Optimization of component concentrations may be necessary to

achieve desired performance with Lapyrium chloride.

Formulation of the Antistatic Coating Solution
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This protocol describes the preparation of a stock solution for a UV-curable antistatic coating.

Materials:

Lapyrium chloride

Urethane acrylate oligomer (binder)

Photoinitiator (e.g., 2-hydroxy-2-methylpropiophenone)

Solvent mixture:

2-Butoxyethanol (high-boiling point solvent)

Methanol (low-boiling point solvent)

Equipment:

Magnetic stirrer and stir bar

Glass beakers

Analytical balance

Ultrasonic bath

Procedure:

Solvent Preparation: Prepare the desired solvent mixture by combining 2-butoxyethanol and

methanol in the intended ratio (e.g., 1:1 by weight).

Dissolution of Lapyrium Chloride: Weigh the desired amount of Lapyrium chloride and add

it to the solvent mixture. Stir using a magnetic stirrer until fully dissolved. Sonication may be

used to aid dissolution.

Addition of Binder and Photoinitiator: To the solution from step 2, add the urethane acrylate

oligomer and the photoinitiator.
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Homogenization: Continue stirring the mixture for at least 60 minutes at room temperature to

ensure a homogeneous solution.

Start

Prepare Solvent Mixture
(2-Butoxyethanol + Methanol)

Dissolve Lapyrium Chloride
in Solvent Mixture

Add Urethane Acrylate Oligomer
and Photoinitiator

Stir for 60 minutes at Room Temperature

Homogeneous Coating Solution

Click to download full resolution via product page

Caption: Workflow for Antistatic Coating Formulation.

Coating Application via Dip-Coating
Dip-coating is a reliable method for applying a uniform thin film onto a substrate.

Materials:

Substrates (e.g., polymethyl methacrylate (PMMA) sheets, glass slides)
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Antistatic coating solution

Cleaning agents (e.g., isopropanol, deionized water)

Equipment:

Dip-coater

Controlled environment chamber (for temperature and humidity control)

UV curing system

Procedure:

Substrate Cleaning: Thoroughly clean the substrates by sonicating in isopropanol and then

deionized water for 15 minutes each. Dry the substrates with a stream of nitrogen or clean,

compressed air.

Dip-Coating:

Mount the cleaned substrate onto the dip-coater.

Immerse the substrate into the antistatic coating solution at a constant speed (e.g., 100

mm/min).

Hold the substrate in the solution for a dwell time of 20 seconds.

Withdraw the substrate at a constant speed (e.g., 100 mm/min).

Drying:

Step 1 (Solvent Evaporation): Dry the coated substrate in a controlled environment (e.g.,

23°C and 50% relative humidity) for a specified time (e.g., 30 minutes) to allow for the

controlled evaporation of the solvents and the migration of Lapyrium chloride to the

surface.[10]

Step 2 (Final Drying): Place the substrate in an oven at a higher temperature (e.g., 60°C)

for 10 minutes to remove any remaining solvent.
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UV Curing: Expose the dried coating to a UV lamp (e.g., high-pressure mercury lamp) with a

specific dose of UV radiation (e.g., 600 mJ/cm²) to cure the coating.
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Caption: Workflow for Coating Application and Curing.

Performance Evaluation Protocols
Surface Resistivity Measurement
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Surface resistivity is a key indicator of a material's ability to dissipate static charge.

Standard: Based on ASTM D257.[11][12]

Equipment:

Surface resistivity meter with a concentric ring electrode.

Controlled environment chamber (e.g., 23°C and 50% relative humidity).

Procedure:

Conditioning: Condition the coated substrates in the controlled environment for at least 24

hours prior to testing.

Measurement:

Place the coated substrate on an insulating surface.

Place the concentric ring electrode firmly on the coated surface.

Apply a specified DC voltage (e.g., 100 V or 500 V) and measure the resistance after a set

electrification time (e.g., 60 seconds).

The meter will typically calculate and display the surface resistivity in ohms per square

(Ω/sq).

Take measurements at multiple points on the surface to ensure uniformity.

Static Decay Time Measurement
This test measures the time required for a static charge on the surface to dissipate to a certain

percentage of its initial value.

Standard: Based on FTMS 101C, Method 4046.

Equipment:

Static decay meter with a charging and measuring unit.
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Faraday cage.

High-voltage power supply.

Procedure:

Conditioning: Condition the coated substrates as described for the surface resistivity test.

Measurement:

Place the sample in the static decay meter's test fixture.

Apply a high voltage (e.g., ±5000 V) to the sample to induce a static charge.

Ground the sample and measure the time it takes for the charge to decay to a predefined

level (e.g., 10% of the initial charge).

Record the decay time in seconds.

Quantitative Data Summary
The following tables present representative data from a study on antistatic coatings using a

quaternary ammonium salt, which can serve as a benchmark for developing Lapyrium
chloride-based coatings.[10]

Table 1: Effect of Antistatic Agent Concentration on Coating Performance

Concentration
of Quaternary
Ammonium
Salt (wt%)

Surface
Resistivity
(Ω/sq)

Static Decay
Time (s)

Haze (%)
Transmittance
(%)

0.0 > 10¹³ > 30 0.2 92.0

0.5 5.8 x 10¹⁰ 2.5 0.3 91.8

1.0 8.2 x 10⁹ 0.8 0.3 91.5

2.0 9.5 x 10⁸ < 0.1 0.4 91.2
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Table 2: Effect of Relative Humidity (RH) on Surface Resistivity

Concentration of
Quaternary Ammonium
Salt (wt%)

Surface Resistivity at 20%
RH (Ω/sq)

Surface Resistivity at 50%
RH (Ω/sq)

1.0 9.1 x 10¹⁰ 8.2 x 10⁹

2.0 1.2 x 10¹⁰ 9.5 x 10⁸

Disclaimer: The data presented is based on a generic quaternary ammonium salt in a specific

UV-curable formulation and is for illustrative purposes. Actual results with Lapyrium chloride

may vary and will depend on the specific formulation, substrate, and processing conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. http://www.legislation.gov.uk/id/eudn/2006/257 [legislation.gov.uk]

2. ec.europa.eu [ec.europa.eu]

3. scribd.com [scribd.com]

4. Cosmetic Antimicrobial Agents Information Listing [perflavory.com]

5. go.drugbank.com [go.drugbank.com]

6. qacs.alfa-chemistry.com [qacs.alfa-chemistry.com]

7. deuteron.com [deuteron.com]

8. surfactant.alfa-chemistry.com [surfactant.alfa-chemistry.com]

9. Antistatic Agents Basics | TECHNOLOGY / APPLICATION | Sanyo Chemical's Products
and Technologies [sanyo-chemical-solutions.com]

10. researchgate.net [researchgate.net]

11. Surface resistance measurement | Sirris - Testlabs [testlabs.sirris.be]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1674504?utm_src=pdf-body
https://www.benchchem.com/product/b1674504?utm_src=pdf-custom-synthesis
https://www.legislation.gov.uk/eudn/2006/257/data.html
https://ec.europa.eu/health/archive/ph_risk/committees/sccp/documents/out123cm_en.pdf
https://www.scribd.com/document/363312284/Listado-de-Ingredientes-Permitidos-en-Productos-Cosmeticos-1
http://www.perflavory.com/cosdata/antimicrobl.html
https://go.drugbank.com/unearth/q?c=_score&d=down&page=217&query=ra+amp+nasale&searcher=drugs
https://qacs.alfa-chemistry.com/anti-static-agents.html
https://deuteron.com/wp-content/uploads/pdf/flyer-antistatic-agents-E.pdf
https://surfactant.alfa-chemistry.com/choosing-the-right-antistatic-agent-for-your-needs.html
https://sanyo-chemical-solutions.com/technology/2022/02/102491/
https://sanyo-chemical-solutions.com/technology/2022/02/102491/
https://www.researchgate.net/publication/289684431_Preparation_and_characterization_of_composite_coatings_containing_a_quaternary_ammonium_salt_as_an_anti-static_agent
https://testlabs.sirris.be/tests/surface-resistance-measurement/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


12. kiyorndlab.com [kiyorndlab.com]

To cite this document: BenchChem. [Application Notes and Protocols for Developing
Antistatic Coatings with Lapyrium Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674504#developing-antistatic-coatings-with-
lapyrium-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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